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Introduction

Dimethyl chloromalonate, with the chemical formula CsH7ClOa, is a halogenated diester that
serves as a pivotal building block in organic synthesis.[1] Its unique structural features,
particularly the presence of an electrophilic chlorinated carbon flanked by two electron-
withdrawing methoxycarbonyl groups, make it a versatile reagent for the construction of a wide
array of molecular architectures. This guide provides a comprehensive overview of the core
physical properties of dimethyl chloromalonate, offering both established data and the
methodologies for their empirical verification. Understanding these properties is paramount for
its effective handling, reaction optimization, and purification in a laboratory setting.

I. Core Physicochemical Properties

The fundamental physical constants of dimethyl chloromalonate are crucial for its
identification, purification, and use in synthetic protocols. These properties are summarized in
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the table below.

Property Value Source(s)
Molecular Formula CsH7ClOa4 [1]
Molecular Weight 166.56 g/mol [1]

Colorless to light yellow clear
Appearance A
liquid

N ) 208 °C at 760 mmHg; 105-106
Boiling Point [1112]
°C at 19 mmHg

Density 1.305 g/mL at 25 °C [11[2]
Refractive Index (n2°/D) 1.437 [1][2]
Flash Point 107 °C (224.6 °F) - closed cup [1]
CAS Number 28868-76-0 [1]

Il. Experimental Determination of Physical
Properties

The following sections detail the experimental methodologies for determining the key physical
properties of dimethyl chloromalonate. These protocols are designed to be self-validating
and are grounded in established laboratory techniques.

A. Boiling Point Determination

The boiling point is a critical indicator of a liquid's purity. For dimethyl chloromalonate, which
has a relatively high boiling point at atmospheric pressure, vacuum distillation is often
employed to prevent decomposition.

Methodology: Thiele Tube Method[3][4]

o Preparation: A small amount of dimethyl chloromalonate is placed in a fusion tube. A
capillary tube, sealed at one end, is inverted and placed within the fusion tube.
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e Apparatus Setup: The fusion tube is attached to a thermometer, and the assembly is
immersed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil). The
thermometer bulb and the fusion tube should be at the same level.

e Heating: The Thiele tube is heated gently and uniformly.

e Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. The temperature is noted when a rapid and continuous stream of bubbles
is observed. This is the initial boiling point.

o Confirmation: The heat source is removed, and the liquid is allowed to cool. The temperature
at which the liquid just begins to enter the capillary tube is recorded. The boiling point is the
average of these two temperatures.

Apparatus Setup

o Procedure
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Caption: Workflow for Boiling Point Determination.

B. Density Measurement

Density is a fundamental physical property that can be used to assess the purity and identity of
a liquid.

Methodology: Pycnometer Method[5][6]

» Calibration: A clean, dry pycnometer (a specific volume flask) is weighed accurately (ma).
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o Water Measurement: The pycnometer is filled with deionized water of a known temperature,
and the excess is wiped off. The filled pycnometer is weighed (mz). The volume of the
pycnometer (V) is calculated using the density of water at that temperature.

o Sample Measurement: The pycnometer is dried thoroughly and filled with dimethyl
chloromalonate. It is then weighed again (ms).

o Calculation: The density of dimethyl chloromalonate (p) is calculated using the formula: p =
(ms-mi)/ V.

Density Measurement Workflow
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Caption: Workflow for Density Measurement.

C. Refractive Index Measurement

The refractive index is a dimensionless number that describes how light propagates through a
substance. It is a highly sensitive property and is useful for identifying and assessing the purity
of liquid samples.

Methodology: Abbe Refractometer[7][8]

o Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index (e.qg., distilled water).

o Sample Application: A few drops of dimethyl chloromalonate are placed on the prism of the
Abbe refractometer.

o Measurement: The prism is closed, and the light source is adjusted. The adjustment knob is
turned until the boundary line between the light and dark fields is sharp and centered in the
crosshairs of the eyepiece.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should also be recorded, as the refractive index is temperature-dependent.

Refractive Index Measurement Workflow
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Caption: Workflow for Refractive Index Measurement.

D. Solubility Profile

Understanding the solubility of dimethyl chloromalonate is essential for choosing appropriate
solvents for reactions, extractions, and chromatography.

Methodology: Qualitative Solubility Testing[2][9]

e Solvent Selection: A range of solvents with varying polarities should be tested, including
water, diethyl ether, ethanol, acetone, toluene, and hexane.

e Procedure: Approximately 0.1 mL of dimethyl chloromalonate is added to 2 mL of the
solvent in a test tube.

o Observation: The mixture is agitated, and the solubility is observed. The compound is
classified as soluble, partially soluble, or insoluble. Given its structure, dimethyl
chloromalonate is expected to be soluble in most common organic solvents but have
limited solubility in water.

lll. Spectroscopic Properties

Spectroscopic data provides invaluable information about the molecular structure of dimethyl
chloromalonate.

A. *H Nuclear Magnetic Resonance (NMR) Spectroscopy
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The *H NMR spectrum of dimethyl chloromalonate is expected to be relatively simple.

» Methine Proton (-CH(CI)-): A singlet is anticipated for the proton attached to the chlorinated
carbon. Due to the electron-withdrawing effects of the chlorine atom and the two adjacent
carbonyl groups, this proton will be significantly deshielded, and its chemical shift is
expected to be in the range of 4.5-5.5 ppm.

o Methyl Protons (-OCHs): The six protons of the two equivalent methyl ester groups will
appear as a single, sharp singlet. Their chemical shift is expected to be in the typical range
for methyl esters, around 3.8 ppm.

B. *C Nuclear Magnetic Resonance (NMR) Spectroscopy

The 3C NMR spectrum will provide further confirmation of the carbon framework.

e Carbonyl Carbons (C=0): The two equivalent carbonyl carbons of the ester groups are
expected to resonate in the downfield region, typically around 165-170 ppm.

e Methine Carbon (-CH(CI)-): The carbon atom bonded to the chlorine will be significantly
deshielded and is expected to appear in the range of 60-70 ppm.

e Methyl Carbons (-OCH?s): The two equivalent methyl carbons of the ester groups will appear
in the upfield region, typically around 50-55 ppm.

C. Infrared (IR) Spectroscopy

The IR spectrum is useful for identifying the key functional groups present in dimethyl
chloromalonate.

e C=0 Stretch: A strong, sharp absorption band is expected in the region of 1740-1760 cm~1,
characteristic of the carbonyl groups in an ester. The presence of the electron-withdrawing
chlorine atom on the a-carbon may shift this band to a slightly higher frequency compared to
a non-halogenated malonate.

e C-O Stretch: Strong absorption bands corresponding to the C-O single bond stretching of the
ester groups are expected in the region of 1100-1300 cm~1.
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e C-H Stretch: Aliphatic C-H stretching vibrations from the methyl and methine groups will
appear in the region of 2900-3000 cm~1.

o C-CI Stretch: A weaker absorption band for the C-ClI stretch is expected in the fingerprint
region, typically between 600-800 cm~1.

IV. Safety and Handling

Dimethyl chloromalonate is a corrosive substance that can cause severe skin burns and eye
damage.[1] It should be handled with appropriate personal protective equipment (PPE),
including chemical-resistant gloves, safety goggles, and a lab coat. All manipulations should be
performed in a well-ventilated fume hood. In case of contact, the affected area should be
flushed immediately with copious amounts of water.

V. Conclusion

The physical properties of dimethyl chloromalonate are well-defined and can be reliably
determined using standard laboratory techniques. A thorough understanding of these
properties is indispensable for its safe and effective application in research and development.
The data and methodologies presented in this guide serve as a comprehensive resource for
scientists and professionals working with this important synthetic intermediate.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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